Cas no 120003-78-3 (o-Toluoyl-5-hydroxy Omeprazole Sulfide)

• Product Name: o-Toluoyl-5-hydroxy Omeprazole Sulfide
• CAS No: 120003-78-3
• CID: 824441
• Update Time: 2025-10-29

o-Toluoyl-5-hydroxy Omeprazole Sulfide Chemical and Physical Properties

Names and Identifiers

• o-Toluoyl-5-hydroxy Omeprazole Sulfide
• o-Toluoyl-5-hydroxy
• [4-methoxy-6-[(6-methoxy-1H-benzimidazol-2-yl)sulfanylmethyl]-5-methylpyridin-3-yl]methyl 2-methylbenzoate
• 2-Methyl-benzoic Acid [4-Methoxy-6-[[(6-Methoxy-1H-benziMidazol-2-yl)thio]Methyl] -5-Methyl-3-pyridinyl]Methyl Ester

• SMILES： c1c2nc(SCc3c(C)c(OC)c(COC(=O)c4c(C)cccc4)cn3)nc2cc(OC)c1

Computed Properties

• Exact Mass: 463.15700

Experimental Properties

• PSA: 111.63000
• LogP: 5.24120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on o-Toluoyl-5-hydroxy Omeprazole Sulfide

o-Toluoyl-5-hydroxy Omeprazole Sulfide (CAS No. 120003-78-3): A Comprehensive Overview

o-Toluoyl-5-hydroxy Omeprazole Sulfide (CAS No. 120003-78-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of omeprazole, a well-known proton pump inhibitor (PPI) widely used in the treatment of acid-related gastrointestinal disorders. The inclusion of the o-toloyl group and the sulfide functional group introduces unique chemical properties that make this compound a valuable subject for research and potential therapeutic applications.

The chemical structure of o-Toluoyl-5-hydroxy Omeprazole Sulfide is characterized by its complex arrangement, which includes a sulfide moiety, a hydroxyl group, and an o-toloyl substituent. These structural features contribute to its biochemical activity, particularly in terms of its ability to interact with biological systems. Recent studies have highlighted the importance of such structural modifications in enhancing drug efficacy and reducing side effects, making this compound a promising candidate for further exploration.

From a pharmacological perspective, o-Toluoyl-5-hydroxy Omeprazole Sulfide exhibits interesting properties that differentiate it from its parent compound, omeprazole. Research has shown that the sulfide group may play a critical role in modulating the compound's metabolic stability and bioavailability. This is particularly relevant in the context of drug development, where optimizing these parameters is essential for ensuring therapeutic effectiveness.

The synthesis of o-Toluoyl-5-hydroxy Omeprazole Sulfide involves a series of carefully controlled chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and greater purity in the production of this compound. These improvements are not only beneficial for laboratory studies but also pave the way for potential large-scale manufacturing if the compound proves to be clinically viable.

One area where o-Toluoyl-5-hydroxy Omeprazole Sulfide has garnered significant attention is its potential application in targeted drug delivery systems. The compound's unique chemical properties make it an ideal candidate for conjugation with other molecules, such as antibodies or nanoparticles, which could enhance its ability to reach specific tissues or cells within the body. This approach could revolutionize the treatment of conditions such as gastroesophageal reflux disease (GERD) by enabling more precise delivery of therapeutic agents.

Moreover, recent studies have explored the antioxidant properties of o-Toluoyl-5-hydroxy Omeprazole Sulfide, suggesting that it may have applications beyond its traditional role as an acid suppressant. Antioxidants are crucial in mitigating oxidative stress, which is implicated in numerous pathological conditions, including cardiovascular diseases and neurodegenerative disorders. By leveraging these properties, researchers are investigating whether this compound could be repurposed for use in treating or preventing such conditions.

In terms of toxicity and safety profiles, preliminary studies indicate that o-Toluoyl-5-hydroxy Omeprazole Sulfide demonstrates a favorable safety profile compared to some other PPIs currently on the market. However, further research is required to fully understand its long-term effects and potential for adverse reactions. Regulatory agencies will play a critical role in ensuring that any clinical applications are both safe and effective for patients.

Looking ahead, the development of o-Toluoyl-5-hydroxy Omeprazole Sulfide into a clinically approved drug will depend on several factors, including its efficacy in preclinical trials, scalability of production methods, and regulatory approval processes. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies will be essential to overcoming these challenges and bringing this promising compound to market.

In conclusion, o-Toluoyl-5-hydroxy Omeprazole Sulfide (CAS No. 120003-78-3) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with its diverse pharmacological properties, positions it as a potential breakthrough in the treatment of acid-related disorders and beyond. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for improving patient outcomes worldwide.